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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhexyl propionate (CAS No. 6293-37-4) is an ester of 2-ethylhexanol and propionic

acid, utilized in cosmetic formulations as an emollient and skin conditioning agent.[1][2] Its

chemical structure imparts a unique sensory profile and functional properties that are valuable

in a variety of skincare and color cosmetic products. This document provides detailed

application notes, experimental protocols for performance evaluation, and safety

considerations for the use of 2-Ethylhexyl propionate in cosmetic formulations.

INCI Name: ETHYLHEXYL PROPIONATE

Functions in Cosmetic Formulations:
Emollient: As an emollient, 2-Ethylhexyl propionate helps to soften and smooth the skin by

forming a protective barrier on the skin's surface, which helps to reduce moisture loss.

Skin Conditioning Agent: It improves the overall feel and appearance of the skin.

Solvent: It can act as a solvent for other ingredients within a formulation.
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A summary of the key physicochemical properties of 2-Ethylhexyl propionate is provided in

the table below. These properties influence its behavior in formulations and its sensory

characteristics.

Property Value Reference

Molecular Formula C11H22O2 [2]

Molecular Weight 186.29 g/mol [2]

Appearance
Colorless to pale yellow clear

liquid (est.)
[3]

Odor Fruity, winey, pear, grape [3][4]

Boiling Point 214.2 °C at 760 mmHg [5]

Flash Point 82.9 °C [5]

Solubility

Soluble in alcohol; Insoluble in

water (12.56 mg/L @ 25 °C

est.)

[3]

logP (o/w) 3.7 - 4.196 (est.) [3]

Application in Cosmetic Formulations
2-Ethylhexyl propionate is a versatile emollient suitable for a wide range of cosmetic

products. Its non-greasy feel and good spreadability make it an excellent choice for

formulations where a light and elegant skin feel is desired.

Recommended Use Levels: 2-10%

Suitable Applications:

Skincare: Facial moisturizers, body lotions, creams, serums, and sunscreens.

Color Cosmetics: Foundations, concealers, and lipsticks.

Hair Care: Conditioners and styling products (to a lesser extent).
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Formulation Guidelines
When incorporating 2-Ethylhexyl propionate into an emulsion, it should be added to the oil

phase. The oil phase is then heated to 70-75°C, and the water phase is heated to a similar

temperature. The two phases are then combined with homogenization to form a stable

emulsion. The formulation is then cooled with gentle stirring, and heat-sensitive ingredients are

added below 40°C.

Experimental Protocols for Performance Evaluation
While specific performance data for 2-Ethylhexyl propionate is not widely published, its

efficacy as an emollient can be evaluated using standardized protocols. The following are

detailed methodologies for key experiments.

Sensory Panel Evaluation
Objective: To characterize the sensory profile of 2-Ethylhexyl propionate in a base

formulation compared to other common emollients.

Methodology:

Panelist Selection: A panel of 10-15 trained sensory assessors is selected.

Sample Preparation: Prepare simple oil-in-water (O/W) emulsions containing 5% of the test

emollient (2-Ethylhexyl propionate) and control emollients (e.g., Isopropyl Myristate,

Cyclomethicone).

Application: A standardized amount (e.g., 0.1 mL) of each formulation is applied to a

designated area on the panelists' forearms.

Evaluation: Panelists evaluate a set of predefined sensory attributes at different time points

(e.g., during application, after 1 minute, after 10 minutes).

Attributes for Evaluation:

Spreadability: Ease of spreading on the skin.

Absorbency: Speed of disappearance from the skin surface.
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Greasiness/Oiliness: Perception of oily residue.

Tackiness/Stickiness: Stickiness felt on the skin after application.

Softness: Sensation of skin softness after product absorption.

Gloss: Visual shininess on the skin.

Data Collection: Panelists rate the intensity of each attribute on a linear scale (e.g., 0 to 100).

Data Analysis: The data is statistically analyzed to determine the sensory profile of each

emollient.

Expected Quantitative Data Summary:

Sensory Attribute
2-Ethylhexyl
Propionate (5%)

Control Emollient A
(5%)

Control Emollient B
(5%)

Spreadability (e.g., 85 ± 5) (e.g., 90 ± 4) (e.g., 75 ± 6)

Absorbency (e.g., 70 ± 7) (e.g., 60 ± 8) (e.g., 80 ± 5)

Greasiness (e.g., 25 ± 4) (e.g., 40 ± 6) (e.g., 15 ± 3)

Tackiness (e.g., 10 ± 3) (e.g., 15 ± 4) (e.g., 5 ± 2)

Softness (e.g., 75 ± 6) (e.g., 70 ± 5) (e.g., 80 ± 4)

Gloss (e.g., 30 ± 5) (e.g., 45 ± 7) (e.g., 20 ± 4)

Data are presented as mean ± standard deviation and are hypothetical examples.

Spreadability Measurement
Objective: To quantitatively measure the spreading properties of 2-Ethylhexyl propionate.

Methodology (Parallel Plate Method):

Sample Preparation: Place a defined volume (e.g., 1 mL) of 2-Ethylhexyl propionate onto

the center of a glass plate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: Carefully place a second glass plate of a known weight on top of the sample.

Measurement: After a set time (e.g., 1 minute), measure the diameter of the circle formed by

the spread sample.

Calculation: The spreadability is calculated as the area of the circle. The experiment can be

repeated with increasing weights on the top plate to assess the effect of pressure on

spreadability.

Expected Quantitative Data Summary:

Emollient
Spreading Diameter (mm)
after 1 min (20g weight)

Spreading Area (mm²)

2-Ethylhexyl Propionate (e.g., 35 ± 2) (e.g., 962)

Control Emollient A (e.g., 40 ± 3) (e.g., 1257)

Control Emollient B (e.g., 30 ± 2) (e.g., 707)

Data are presented as mean ± standard deviation and are hypothetical examples.
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Caption: Workflow for Sensory Panel Evaluation of Emollients.
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Caption: Protocol for Spreadability Measurement using the Parallel Plate Method.

Safety and Toxicology Summary
Based on available data for 2-Ethylhexyl propionate and related 2-ethylhexyl esters, the

following toxicological profile can be summarized.
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Endpoint Result Reference

Acute Oral Toxicity
Harmful if swallowed (ATE US

(oral): 500 mg/kg body weight)
[6]

Skin Irritation Causes skin irritation [6]

Eye Irritation Causes eye irritation [6]

Skin Sensitization
Not classified as a skin

sensitizer
[6]

Reproductive/Developmental

Toxicity

Not classified for reproductive

toxicity. However, a hydrolysis

product, 2-ethylhexanol, is

classified as a reproductive

toxin category 3.

Handling Precautions:

Ensure good ventilation of the work station.[6]

Wear personal protective equipment, including gloves, eye protection, and suitable protective

clothing.[6]

Avoid release to the environment.[6]

Disclaimer: The information provided in these application notes is for guidance only. It is the

responsibility of the formulator to ensure the safety and efficacy of the final product. All

formulations should undergo rigorous stability, safety, and performance testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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